Cas no 663598-89-8 (1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid)

1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid structure
663598-89-8 structure
Product Name:1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid
CAS No:663598-89-8
MF:C13H13N3O9S3
MW:451.452019453049
CID:2166638
PubChem ID:87287114
Update Time:2024-10-28

1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid
    • NO2-SPDB-sulfo
    • Butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio]-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
    • DTXSID501146834
    • 2,5-Dioxo-3-sulfo-1-pyrrolidinyl 4-[(5-nitro-2-pyridinyl)dithio]butanoate
    • AKOS040758268
    • SCHEMBL1752731
    • HY-133548
    • 663598-89-8
    • DB-249854
    • 1-[4-[(5-nitropyridin-2-yl)disulfanyl]butanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid
    • CS-0127579
    • AKOS027257166
    • Inchi: 1S/C13H13N3O9S3/c17-11-6-9(28(22,23)24)13(19)15(11)25-12(18)2-1-5-26-27-10-4-3-8(7-14-10)16(20)21/h3-4,7,9H,1-2,5-6H2,(H,22,23,24)
    • InChI Key: AJTQYMNCOAZOGJ-UHFFFAOYSA-N
    • SMILES: S(C1C(N(C(C1)=O)OC(CCCSSC1C=CC(=CN=1)[N+](=O)[O-])=O)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 450.98139252g/mol
  • Monoisotopic Mass: 450.98139252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 734
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 236
  • XLogP3: 0.4
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